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Introduction: Carbazochrome sodium sulfonate is a hemostatic agent utilized in veterinary

medicine to manage and prevent bleeding.[1] Its primary mechanism of action involves

enhancing capillary stability and reducing permeability, which in turn controls hemorrhage.[2][3]

This document provides detailed application notes and experimental protocols for the use of

carbazochrome sodium sulfonate in veterinary research, with a focus on its hemostatic

properties.

Application Notes
Mechanism of Action:

Carbazochrome sodium sulfonate is an adrenochrome derivative that acts as a vascular

hemostatic and capillary stabilizing agent.[3] Its primary functions include:

Reducing Capillary Permeability: It decreases the permeability of capillaries, thereby

reducing fluid and blood cell leakage into the surrounding tissues.[2][4]

Increasing Capillary Resistance: The compound strengthens capillary walls, making them

less prone to rupture and bleeding.[4][5]
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Promoting Capillary Retraction: It aids in the retraction of the broken ends of capillaries,

which contributes to the cessation of bleeding.[2]

Unlike some other hemostatic agents, carbazochrome sodium sulfonate does not directly

affect blood coagulation or platelet aggregation.[6] Its action is localized to the

microvasculature. Research in porcine aortic endothelial cells has shown that it can reverse

endothelial barrier dysfunction by inhibiting phosphoinositidyl hydrolysis.[2]

Pharmacokinetics:

Pharmacokinetic studies in rabbits have demonstrated that carbazochrome sodium sulfonate
is rapidly absorbed and distributed. Following intramuscular injection, the pharmacokinetic

processes align with a one-compartment model.[7]

Veterinary Applications:

Carbazochrome sodium sulfonate is indicated for the prevention and treatment of bleeding in

various veterinary scenarios, including:

Surgical Procedures: To control bleeding during and after surgery.[1]

Traumatic Injuries: To manage hemorrhage resulting from trauma.[8]

Bleeding Disorders: In conditions characterized by increased capillary fragility and

permeability, such as purpura, epistaxis, and hematomas.[1]

Specific Conditions: It is also used in the management of hematuria, melena, and post-

partum hemorrhage.[1][8] In equine medicine, it has been investigated for the treatment of

exercise-induced pulmonary hemorrhage (EIPH).[9]

Quantitative Data Summary
Table 1: Pharmacokinetic Parameters of Carbazochrome Sodium Sulfonate in Rabbits[7]
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Parameter
Needle-Free Injection
(Mean ± SD)

Intramuscular Injection
(Mean ± SD)

AUC (0-t) (μg·min/mL) 162.43 ± 17.09 180.82 ± 15.29

t-max (min) 5.00 ± 1.41 23.00 ± 2.01

C-max (μg/mL) 5.93 ± 0.02 5.09 ± 0.29

t-1/2 (min) 23.54 ± 3.89 18.28 ± 2.47

Table 2: Dosage Recommendations for Carbazochrome Sodium Sulfonate (as part of a

combination product, Hemostop K®)[1]

Species Indication
Dosage of
Carbazochrom
e

Administration
Route

Frequency and
Duration

Cattle, Goats,

Sheep, Pigs

Non-acute

hypoprothrombin

emia

0.5 mg/kg IV, SC, or IM
3 times a day for

3-5 days

Acute

hypoprothrombin

emia with

hemorrhage

1.5 mg/kg IV or deep IM

As per

professional

judgment

Acute

hypoprothrombin

emia with

massive

hemorrhage

0.5 mg/kg SC or deep IM

As per

professional

judgment

Dogs and Cats
General

hemostasis
1 mg/kg SC, IM, or IV

2 times a day for

4-6 days

Table 3: LD50 Data[6]
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Species Route of Exposure LD50

Dog Intravenous >5 g/kg

Experimental Protocols
Protocol 1: Evaluation of Hemostatic Efficacy in a Surgical Bleeding Model (Canine)

Objective: To assess the effectiveness of carbazochrome sodium sulfonate in reducing

bleeding time and blood loss during a standardized surgical procedure in dogs.

Materials:

Carbazochrome sodium sulfonate injectable solution

Anesthetic agents (e.g., propofol, isoflurane)

Surgical instruments

Gauze sponges of a standardized weight

Blood collection tubes (for CBC)

Saline solution

Canine subjects (ethically sourced and approved by an animal care committee)

Methodology:

Animal Preparation: Anesthetize the canine subjects according to standard veterinary

protocols.[10] Shave and surgically prepare the designated surgical site.

Pre-treatment Sampling: Collect a baseline blood sample for a complete blood count (CBC).

Group Allocation: Randomly assign dogs to a treatment group (carbazochrome sodium
sulfonate) and a control group (saline).

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 11 Tech Support

https://www.benchchem.com/product/b612076?utm_src=pdf-body
https://www.benchchem.com/product/b612076?utm_src=pdf-body
https://www.vetmoves.com/drug-protocols/
https://www.benchchem.com/product/b612076?utm_src=pdf-body
https://www.benchchem.com/product/b612076?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b612076?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Drug Administration: Administer carbazochrome sodium sulfonate (e.g., 1 mg/kg)

intravenously to the treatment group 30 minutes prior to the surgical incision.[1] Administer

an equivalent volume of saline to the control group.

Surgical Procedure: Create a standardized surgical incision of a specific length and depth

(e.g., in the skin or a muscle belly).

Bleeding Time Measurement: Start a timer immediately after the incision is made. Record

the time until bleeding ceases naturally (blotting gently with gauze without applying

pressure).

Blood Loss Quantification: Collect all blood from the surgical site using pre-weighed gauze

sponges. Weigh the sponges after blood collection to determine the amount of blood loss (1

gram ≈ 1 mL of blood).

Post-treatment Sampling: Collect a post-operative blood sample for CBC analysis.

Data Analysis: Compare the bleeding time and total blood loss between the treatment and

control groups using appropriate statistical methods (e.g., t-test).

Protocol 2: Investigation of Carbazochrome Sodium Sulfonate in Equine Exercise-Induced

Pulmonary Hemorrhage (EIPH)

Objective: To determine the effect of carbazochrome sodium sulfonate on the severity of

EIPH in horses undergoing strenuous exercise.

Materials:

Carbazochrome sodium sulfonate injectable solution

Furosemide (optional, for comparison or combination therapy)

Treadmill for equine exercise

Endoscope

Bronchoalveolar lavage (BAL) tube and supplies
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Equipment for RBC counts and hemoglobin concentration measurement

Methodology:

Horse Selection: Select horses with a history of EIPH, confirmed by previous endoscopic

examination.[9]

Acclimatization: Acclimatize the horses to the treadmill and experimental procedures.

Treatment Protocol: In a crossover design with an adequate washout period, administer one

of the following treatments intravenously 4 hours prior to exercise:

Placebo (e.g., saline)

Carbazochrome sodium sulfonate (e.g., 0.3 mg/kg)[8]

Furosemide (as a positive control)

Combination of carbazochrome sodium sulfonate and furosemide

Standardized Exercise Test: Subject each horse to a standardized high-intensity exercise

protocol on the treadmill.

Post-Exercise Endoscopy: Perform an endoscopic examination of the trachea and mainstem

bronchi within 30-90 minutes post-exercise to visually score the presence and severity of

hemorrhage.

Bronchoalveolar Lavage (BAL): Perform a BAL to collect fluid from the lower airways.

BAL Fluid Analysis: Determine the red blood cell (RBC) count and hemoglobin concentration

in the BAL fluid to quantify the extent of hemorrhage.

Data Analysis: Compare the endoscopic scores, RBC counts, and hemoglobin

concentrations between the different treatment groups.
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Caption: Mechanism of action of Carbazochrome Sodium Sulfonate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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